![molecular formula C7H16ClNO2 B2626749 [(2S,4R)-4-Methoxyoxan-2-yl]methanamine;hydrochloride CAS No. 2307736-89-4](/img/structure/B2626749.png)
[(2S,4R)-4-Methoxyoxan-2-yl]methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[(2S,4R)-4-Methoxyoxan-2-yl]methanamine;hydrochloride” is a compound with the molecular formula C7H16ClNO2 and a molecular weight of 181.66 . It is also referred to as methoxetamine or MXE. It is a synthetic dissociative anesthetic drug.
Molecular Structure Analysis
The InChI code for this compound is1S/C7H15NO2.ClH/c1-9-6-2-3-10-7(4-6)5-8;/h6-7H,2-5,8H2,1H3;1H/t6-,7+;/m1./s1
. This indicates the presence of 7 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chlorine atom . It is stored at room temperature . The compound’s InChI key is QJGLFSOUQNPVPZ-HHQFNNIRSA-N
.
Scientific Research Applications
Cardiovascular Applications :
- Methoxamine hydrochloride has been explored for its efficacy in terminating attacks of supraventricular tachycardia. It has been observed to cause a dramatic reversion of paroxysmal to normal rhythm in a matter of seconds when administered intravenously (Chotkowski, Powell, & Rackliffe, 1954).
- Another study highlighted the effectiveness of methoxamine hydrochloride in the treatment of paroxysmal supraventricular tachycardia, particularly in cases complicated by vascular collapse (Berger & Rackliffe, 1953).
Antimicrobial and Antifungal Applications :
- Research has shown that certain derivatives of methanamine, such as [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl] methanamine, demonstrate moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Chemical Synthesis and Modification :
- Novel methods for synthesizing benzofuran-2-yl-methanamine and indol-2-yl-methanamine derivatives have been developed, which could be beneficial for generating a variety of substituted compounds starting from readily available phenylacetic acid derivatives (Schlosser et al., 2015).
- A study on the synthesis of 4-Hydroxy-3-methoxy benzylamine hydrochloride from vanillin and hydroxylamine hydrochloride, exploring various factors like the ratio of raw materials and reaction temperature, achieved an overall yield of 89.7% (Li Yong-xin, 2012).
Photocytotoxicity in Red Light :
- Iron(III) complexes containing methanamine derivatives have shown photocytotoxic properties in red light and have been ingested in the nucleus of HeLa and HaCaT cells, indicating potential applications in cellular imaging and cancer treatment (Basu et al., 2014).
Anticancer Studies :
- Functionalized mono-, bis-, and tris-(S)-{(2S,4R,8R)-8-ethyl-quinuclidin-2-yl}methanamines, including ferrocene-containing derivatives, were synthesized and tested for in vitro antitumor activity against various human cancer cells. Some derivatives displayed attractive in vitro cytotoxicity and cytostatic effects (Károlyi et al., 2012).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with the compound are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
[(2S,4R)-4-methoxyoxan-2-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-9-6-2-3-10-7(4-6)5-8;/h6-7H,2-5,8H2,1H3;1H/t6-,7+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJGLFSOUQNPVPZ-HHQFNNIRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCOC(C1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCO[C@@H](C1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2307736-89-4 |
Source
|
Record name | rac-[(2R,4S)-4-methoxyoxan-2-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.